Cas no 914950-32-6 (N-(6-ethynylpyridin-2-yl)acetamide)

• Product Name: N-(6-ethynylpyridin-2-yl)acetamide
• CAS No: 914950-32-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 3166239
• PubChem ID: 44478092
• Update Time: 2025-05-25

N-(6-ethynylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• VNHLYLCISUTYJM-UHFFFAOYSA-N
• N-(6-ethynyl-2-pyridinyl)Acetamide
• N-(6-ethynylpyridin-2-yl)acetamide
• N-(6-ethynylpyrdin-2-yl)acetamide
• C78582
• SCHEMBL2767963
• N-(6-Ethynyl-2-pyridinyl)-acetamide
• 914950-32-6
• DA-01059

• Inchi： 1S/C9H8N2O/c1-3-8-5-4-6-9(11-8)10-7(2)12/h1,4-6H,2H3,(H,10,11,12)
• InChI Key： VNHLYLCISUTYJM-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C#C)N=1

Computed Properties

• Exact Mass: 160.063662883Da
• Monoisotopic Mass: 160.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

Additional information on N-(6-ethynylpyridin-2-yl)acetamide

N-(6-Ethynylpyridin-2-yl)Acetamide: A Comprehensive Overview

N-(6-Ethynylpyridin-2-yl)Acetamide, identified by the CAS number 914950-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound consists of a pyridine ring substituted with an ethynyl group at the 6-position and an acetamide group at the 2-position, making it a versatile scaffold for further chemical modifications.

The synthesis of N-(6-Ethynylpyridin-2-yl)Acetamide involves a series of well-established organic reactions, including nucleophilic substitution and acetylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising aspects of N-(6-Ethynylpyridin-2-yl)Acetamide lies in its biological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. The compound's selectivity and low toxicity make it a strong candidate for further preclinical testing.

In addition to its pharmacological applications, N-(6-Ethynylpyridin-2-yl)Acetamide has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. Recent research has focused on its application in asymmetric catalysis, where it has demonstrated exceptional efficiency in promoting enantioselective reactions.

The structural versatility of N-(6-Ethynylpyridin-2-yl)Acetamide also makes it an ideal starting material for combinatorial chemistry. By modifying the ethynyl and acetamide groups, researchers can generate a wide array of derivatives with diverse biological and chemical properties. This approach has been instrumental in expanding the compound's utility across multiple disciplines.

From an environmental perspective, the synthesis and application of N-(6-Ethynylpyridin-2-yl)Acetamide have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes, minimizing waste and energy consumption. These efforts align with global initiatives to promote eco-friendly chemical practices.

In conclusion, N-(6-Ethynylpyridin-2-yl)Acetamide (CAS No. 914950-32-6) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in both therapeutic development and industrial applications. As ongoing studies continue to uncover new dimensions of its potential, this compound is poised to make significant contributions to scientific progress.